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HO-PEG5-CH2COOH is a heterobifunctional PEG linker featuring a hydroxyl group and a carboxylic acid,

allowing for sequential and directional conjugation. The hydrophilic PEG spacer enhances solubility in

aqueous media, while the terminal carboxylic acid can form stable amide bonds with primary amines in the

presence of activators like EDC or HATU [1] [2].

The table below compares HO-PEG5-CH2COOH with other common PEG linkers:

Linker Name Key Features
Typical
Applications

Performance & Stability
Notes

HO-PEG5-
CH2COOH

Heterobifunctional (Hydroxyl,

Carboxylic acid); MW: ~310
g/mol (core); short, discrete

PEG spacer [3].

Peptide synthesis,

nanomaterial
research, drug

delivery [3].

Good aqueous solubility;

carboxylic acid allows for
controlled conjugation [2].

HO-PEG5000-

CH2COOH

Heterobifunctional (Hydroxyl,

Carboxylic acid); Polydisperse;
High MW (~5000 g/mol) [4].

PROTACs [4]. Significantly enhanced

solubility and shielding;
prolonged circulation time;

reduced aggregation [2] [5].

Fmoc-NH-
PEG2-
CH2COOH

Heterobifunctional (Fmoc-

protected amine, Carboxylic
acid); MW: ~399 g/mol [1].

Peptide synthesis

(provides
orthogonally

protected sites) [1].

Fmoc group deprotects

under basic conditions;
enables sequential

conjugation [1].
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Linker Name Key Features
Typical
Applications

Performance & Stability
Notes

CH2COOH-
PEG5-
CH2COOH

Homobifunctional (two

Carboxylic acids); MW: ~310
g/mol [3].

Crosslinking,

polymer conjugation
[3].

Can create crosslinked

networks; requires
controlled reaction

conditions to prevent
precipitation.

DSPE-
PEG2000

PEG-phospholipid conjugate;
Polydisperse [2].

Lipid Nanoparticles
(LNPs), mRNA

vaccines [2].

Critical for forming stable,
stealth nanoparticles;

improves colloidal stability
and reduces rapid clearance

[2].

Experimental Insights and Protocols

The design of PEG linkers significantly impacts the stability, efficacy, and pharmacokinetics of final

bioconjugates like Antibody-Drug Conjugates (ADCs).

PEG Linker Performance in ADCs

Research shows that the configuration of PEG within a linker is crucial. ADCs constructed with a pendant

PEG configuration (where PEG chains branch off the main linker structure) demonstrated superior

physical stability and slower clearance rates in mice compared to those using a conventional linear PEG

format [5]. This highlights that beyond just molecular weight, the architectural design of the linker must be

carefully tuned for optimal performance [5].

Analytical Characterization of PEGylated Proteins

A key challenge in developing PEGylated therapeutics is characterizing the final product. A study used

cleavable PEG linkers (e.g., cbzQGRGG-PEG) conjugated to proteins like Interferon α-2b (IFN) to
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simplify analysis [6]. The experimental workflow below illustrates how these cleavable linkers facilitate

characterization:

PEGylated Protein
with Cleavable Linker

1. Enzymatic Digestion
(Trypsin or GluC)

2. Cleavage of Linker

3. LC-MS Analysis

Released Peptide Fragment
with Reporter Tag Detached PEG Chain

Click to download full resolution via product page

Key steps in the protocol include [6]:

Conjugation: Site-selective conjugation of the cleavable PEG linker to a target protein (e.g.,

Interferon α-2b) using microbial transglutaminase.
Sample Preparation: The conjugated protein is denatured, reduced, alkylated, and digested with a

site-specific protease (trypsin or GluC). The enzymatic digestion simultaneously cleaves the specific
peptide bond within the linker.

LC-MS Analysis: The resulting peptide mixture is analyzed by Liquid Chromatography-Mass
Spectrometry (LC-MS). The cleavage leaves a short, identifiable "reporter" amino acid sequence

(e.g., cbzQGR) covalently attached to the protein's PEGylation site, allowing for precise localization.

How to Select the Right PEG Linker
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Choosing an appropriate PEG linker depends on several factors related to your molecules and desired

conjugate properties:

Conjugation Chemistries: Match the reactive groups to your target molecules. Heterobifunctional
linkers like HO-PEG5-CH2COOH offer directional control [1] [3].

Solubility and Shielding: If your payload is highly hydrophobic, longer PEG chains (e.g.,
PEG~5000) can provide sufficient solubility and stealth properties [4] [5].

Conjugate Size and Pharmacokinetics: Longer, polydisperse PEGs are typically used to prolong
circulation half-life by reducing renal clearance [2] [7]. For smaller constructs, a short, discrete PEG

like PEG5 may be sufficient.
Regulatory and Characterization Needs: For therapeutics, monodisperse PEGs and advanced

strategies like cleavable linkers can simplify analytical characterization and ensure product
consistency [2] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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